Cas no 10174-89-7 (1-Isoquinolinemethanol,a-[4-(phenylmethoxy)phenyl]-)
10174-89-7 structure
Product Name:1-Isoquinolinemethanol,a-[4-(phenylmethoxy)phenyl]-
CAS No:10174-89-7
MF:C23H19NO2
MW:341.402466058731
CID:233365
PubChem ID:285673
Update Time:2025-04-19
1-Isoquinolinemethanol,a-[4-(phenylmethoxy)phenyl]- Chemical and Physical Properties
Names and Identifiers
-
- 1-Isoquinolinemethanol,a-[4-(phenylmethoxy)phenyl]-
- 1-Isoquinolinemethanol,a-[p-(benzyloxy)phenyl]- (7CI)
- NSC 142993
- DTXSID60301388
- NSC142993
- [4-(benzyloxy)phenyl](isoquinolin-1-yl)methanol
- 10174-89-7
- NSC-142993
-
- Inchi: 1S/C23H19NO2/c25-23(22-21-9-5-4-8-18(21)14-15-24-22)19-10-12-20(13-11-19)26-16-17-6-2-1-3-7-17/h1-15,23,25H,16H2
- InChI Key: WJOMBXXKPXFBPV-UHFFFAOYSA-N
- SMILES: OC(C1C=CC(=CC=1)OCC1C=CC=CC=1)C1C2C=CC=CC=2C=CN=1
Computed Properties
- Exact Mass: 341.14167
- Monoisotopic Mass: 341.141579
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 26
- Rotatable Bond Count: 5
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 42.4
- XLogP3: 4.4
Experimental Properties
- Density: 1.223
- Boiling Point: 557.5°Cat760mmHg
- Flash Point: 291°C
- Refractive Index: 1.669
- PSA: 42.35
- LogP: 4.89550
1-Isoquinolinemethanol,a-[4-(phenylmethoxy)phenyl]- Related Literature
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Ana G. Neo,Ana Bornadiego,Jesús Díaz,Stefano Marcaccini,Carlos F. Marcos Org. Biomol. Chem., 2013,11, 6546-6555
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2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
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4. Exclusive enantioselective recognition of glucopyranosides by inherently chiral hemicryptophanes†Olivier Perraud,Alexandre Martinez,Jean-Pierre Dutasta Chem. Commun., 2011,47, 5861-5863
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